Cas no 2097931-93-4 (3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one)

3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one is a synthetic organic compound featuring a chlorophenyl group linked to a propanone scaffold, further functionalized with a pyrrolidine moiety bearing a 2-methylpyrimidinyloxy substituent. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules targeting specific receptor interactions. The presence of both aromatic and heterocyclic components enhances its versatility in medicinal chemistry applications. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's stability and synthetic accessibility further support its use in research and industrial settings.
3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one structure
2097931-93-4 structure
Product Name:3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
CAS No:2097931-93-4
MF:C18H20ClN3O2
MW:345.823303222656
CID:6395713
PubChem ID:126850710
Update Time:2025-05-21

3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2097931-93-4
    • 3-(3-chlorophenyl)-1-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]propan-1-one
    • F6478-3230
    • AKOS032465388
    • 3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
    • 3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
    • Inchi: 1S/C18H20ClN3O2/c1-13-20-9-7-17(21-13)24-16-8-10-22(12-16)18(23)6-5-14-3-2-4-15(19)11-14/h2-4,7,9,11,16H,5-6,8,10,12H2,1H3
    • InChI Key: RNVNVCNSDJESAG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CCC(N1CCC(C1)OC1C=CN=C(C)N=1)=O

Computed Properties

  • Exact Mass: 345.1244046g/mol
  • Monoisotopic Mass: 345.1244046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.3Ų

3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6478-3230-2μmol
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
2μl
$57.0 2023-05-12
Life Chemicals
F6478-3230-5μmol
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
5μl
$63.0 2023-05-12
Life Chemicals
F6478-3230-10μmol
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
10μl
$69.0 2023-05-12
Life Chemicals
F6478-3230-20μmol
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
20μl
$79.0 2023-05-12
Life Chemicals
F6478-3230-1mg
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
1mg
$54.0 2023-05-12
Life Chemicals
F6478-3230-2mg
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
2mg
$59.0 2023-05-12
Life Chemicals
F6478-3230-3mg
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
3mg
$63.0 2023-05-12
Life Chemicals
F6478-3230-4mg
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
4mg
$66.0 2023-05-12
Life Chemicals
F6478-3230-5mg
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
5mg
$69.0 2023-05-12
Life Chemicals
F6478-3230-10mg
3-(3-chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one
2097931-93-4 90%+
10mg
$79.0 2023-05-12

Additional information on 3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one

Introduction to Compound with CAS No. 2097931-93-4 and Product Name: *3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one*

The compound with the CAS number 2097931-93-4 and the product name 3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is a pyrrolidinone moiety, which is a heterocyclic organic compound containing a six-membered ring consisting of one nitrogen atom and five carbon atoms. The presence of this moiety often enhances the pharmacological activity of molecules, making them more suitable for therapeutic applications. In this case, the pyrrolidinone ring is further functionalized with an oxygenated side chain, specifically an ether linkage to a methylpyrimidine group, which adds another layer of complexity and potential biological relevance.

The aromatic ring system in this compound is another critical feature. The chlorophenyl group attached to the pyrrolidinone ring introduces a electron-withdrawing effect, which can influence the electronic properties of the molecule. This modification is often employed in medicinal chemistry to modulate the reactivity and binding affinity of a compound towards biological targets. Additionally, the presence of electron-donating groups such as the methylpyrimidine moiety can counterbalance the electron-withdrawing effect, leading to a more balanced pharmacophore.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. The compound in question exhibits this characteristic due to its dual functionality: the pyrrolidinone moiety and the methylpyrimidine group. Such dual-targeting strategies have shown promise in treating complex diseases by addressing multiple pathological pathways concurrently. This approach is particularly relevant in oncology, where targeting both extracellular signaling pathways and intracellular mechanisms can lead to more effective therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidinone ring has been identified as a key structural element in several drugs that target central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an attractive scaffold for developing new therapeutics. Furthermore, the oxygenated side chain may enhance metabolic stability, which is crucial for drugs intended for long-term use.

In vitro studies have demonstrated that this compound exhibits significant activity against various enzymes and receptors involved in neurological disorders. For instance, preliminary data suggests that it may inhibit enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease. Additionally, its interaction with neurotransmitter receptors like serotonin and dopamine receptors could make it a candidate for treating mood disorders and cognitive impairments.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route begins with the formation of the pyrrolidinone ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the chlorophenyl group and the ether linkage to the methylpyrimidine moiety. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure that desired intermediates are formed without unwanted byproducts.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity of this molecule to various biological targets. By simulating interactions at a molecular level, researchers can identify key pharmacophoric elements and optimize their arrangement for maximum efficacy. These computational studies have guided experimental efforts, leading to more efficient synthesis routes and improved drug-like properties.

As research continues to evolve, new methodologies for drug discovery are being developed that leverage advances in biotechnology and artificial intelligence (AI). Machine learning algorithms can analyze vast datasets to identify potential drug candidates based on structural features alone. This approach has already led to several successful drug developments, and it holds great promise for uncovering new therapeutic agents like our compound.

The future prospects for this compound are promising, with ongoing studies aimed at further elucidating its mechanism of action and optimizing its pharmacological properties. Clinical trials are being planned to evaluate its efficacy and safety profile in humans. If these trials yield positive results, this compound could represent a significant advancement in treating neurological disorders and other conditions where multifunctional targeting is beneficial.

In conclusion, the compound with CAS number 2097931-93-4 and product name 3-(3-Chlorophenyl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}propan-1-one exemplifies the cutting-edge developments in pharmaceutical chemistry. Its complex molecular structure, characterized by functional groups such as pyrrolidinone and methylpyrimidine moieties, positions it as a promising candidate for treating various diseases, particularly neurological disorders. With ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications, this compound holds significant potential for improving patient outcomes.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk